Cas no 1805888-26-9 (5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid
• CAS No: 1805888-26-9
• MF: C₁₂H₁₂BrF₃O₄
• MW: 357.120493888855
• CID: 4939882
• Update Time: 2025-05-20

5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H12BrF3O4/c13-5-1-2-7-3-4-9(20-12(14,15)16)8(6-7)10(17)11(18)19/h3-4,6,10,17H,1-2,5H2,(H,18,19)
• InChI Key： HQIIWFHTXWOHDU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C(C(=O)O)O)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 355.98711 g/mol
• Monoisotopic Mass: 355.98711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 357.12
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8

Additional information on 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid

5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic Acid: A Comprehensive Overview

5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid, identified by the CAS number 1805888-26-9, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, with specific modifications that enhance its chemical properties and potential applications. The inclusion of a trifluoromethoxy group at the 2-position and a 3-bromopropyl chain at the 5-position introduces unique electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

The synthesis of 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid involves a series of multi-step reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and hydrolysis processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The trifluoromethoxy group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a candidate for further preclinical testing.

In addition to its pharmaceutical applications, 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid has been investigated for its role in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for use in biosensor technology. Recent research has demonstrated that films formed by this compound exhibit excellent biocompatibility and sensitivity towards specific analytes, suggesting potential use in point-of-care diagnostic devices.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Researchers have evaluated its biodegradability under different conditions and found that it exhibits moderate persistence in aqueous environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 5-(3-Bromopropyl)-2-(trifluoromethoxy)mandelic acid (CAS No: 1805888-26-9) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.